1-Hydroxymethyl-5,5-dimethylhydantoin

• CAS No.: 116-25-6
• Product Name: 1-Hydroxymethyl-5,5-dimethylhydantoin
• Molecular Formula: C6H10N2O3
• Molecular Weight: 158.16 g/mol
• IUPAC Name: 1-(hydroxymethyl)-5,5-dimethylimidazolidine-2,4-dione
• Standard InChI: InChI=1S/C6H10N2O3/c1-6(2)4(10)7-5(11)8(6)3-9/h9H,3H2,1-2H3,(H,7,10,11)
• Standard InChIKey: SIQZJFKTROUNPI-UHFFFAOYSA-N
• SMILES: CC1(C(=O)NC(=O)N1CO)C
• Canonical SMILES: CC1(C(=O)NC(=O)N1CO)C
• Melting Point: 100.0 °C; 110-117°C
• Physical Description: DryPowder; Solid
• Description: 1-(hydroxymethyl)-5,5-dimethylhydantoin is an imidazolidine-2,4-dione substituted by a hydroxymethyl group at position 1 and two methyl groups at position 5. It is approved by the FDA for use as an adjuvant in the bleaching of recycled paper and board used in food packaging, and is also a decomposition product of DMDM hydantoin, a preservative and antimicrobial agent used in cosmetics and personal care products. It has a role as an antimicrobial agent. It is an imidazolidine-2,4-dione and a hemiaminal.; 1-(Hydroxymethyl)-5, 5-dimethyl-2, 4-imidazolidinedione, also known as 1-(hydroxymethyl)-5, 5-dimethyl hydantoin or mono-methyloldimethylhydantoin, belongs to the class of organic compounds known as hydantoins. These are heterocyclic compounds containing an imidazolidine substituted by ketone group at positions 2 and 4. 1-(Hydroxymethyl)-5, 5-dimethyl-2, 4-imidazolidinedione exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-(hydroxymethyl)-5, 5-dimethyl-2, 4-imidazolidinedione is primarily located in the cytoplasm.
• Solubility: 6.32 M; Freely soluble
• Synonyms: 1-monomethylol-5,5-dimethylhydantoin; cpd with unspecified hydroxymethyl locants of 1-monomethylol-5,5-dimethylhydantoin; methyloldimethylhydantoin
• PubChem Compound: 67000
• Last Modified: Nov 11 2021